4,6-Bis(phenylamino)-1,3,5-triazin-2-yl 4-methylpiperazine-1-carbodithioate

• Molecular Formula: C21H23N7S2
• Molecular Weight: 437.6 g/mol
• IUPAC Name: (4,6-dianilino-1,3,5-triazin-2-yl) 4-methylpiperazine-1-carbodithioate
• InChI: InChI=1S/C21H23N7S2/c1-27-12-14-28(15-13-27)21(29)30-20-25-18(22-16-8-4-2-5-9-16)24-19(26-20)23-17-10-6-3-7-11-17/h2-11H,12-15H2,1H3,(H2,22,23,24,25,26)
• InChI Key: NOLBQRHSCDLQPU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)SC2=NC(=NC(=N2)NC3=CC=CC=C3)NC4=CC=CC=C4

Description

This compound features a 1,3,5-triazine core substituted at positions 4 and 6 with phenylamino groups, while position 2 is modified with a 4-methylpiperazine-1-carbodithioate moiety.

Biological Activity

The compound 4,6-Bis(phenylamino)-1,3,5-triazin-2-yl 4-methylpiperazine-1-carbodithioate is a member of the triazine family, which has garnered attention due to its diverse biological activities. This article focuses on its biological activity, highlighting its potential applications in pharmaceuticals and agriculture, along with relevant research findings.

Chemical Structure and Properties

The structure of 4,6-Bis(phenylamino)-1,3,5-triazin-2-yl 4-methylpiperazine-1-carbodithioate can be represented as follows:

$$\text{C}_{17}\text{H}_{20}\text{N}_6\text{S}_2$$

This compound features a triazine core, which is known for enhancing biological activity through various mechanisms.

Anticancer Activity

Research indicates that triazine derivatives exhibit significant anticancer properties. For instance, studies have shown that modifications to the triazine core can lead to compounds with potent inhibitory effects on cancer cell proliferation. The compound has been evaluated for its cytotoxic effects against several cancer cell lines:

Cancer Type	IC50 (µM)
Leukemia	1.96
Colon Cancer	2.60
CNS Tumors	2.72
Melanoma	1.91
Ovarian Cancer	4.01
Renal Cancer	3.03
Prostate Cancer	4.40
Breast Cancer	2.04

These results suggest that the compound may be effective in targeting various types of cancer through mechanisms such as apoptosis induction and enzyme inhibition associated with tumorigenesis .

Antimicrobial Activity

The compound also shows promise as an antimicrobial agent. Its structural features allow it to interact with microbial cells, potentially disrupting their growth and replication processes. Studies have reported varying degrees of bactericidal and fungicidal activities against common pathogens, making it a candidate for further development in antimicrobial therapies.

Enzyme Inhibition

Inhibitory effects on specific enzymes have been a focal point of research concerning triazine derivatives. The compound has been tested for its ability to inhibit enzymes involved in cancer progression and microbial metabolism, demonstrating IC50 values in the low micromolar range.

Case Studies

Several case studies have documented the efficacy of triazine derivatives in clinical and laboratory settings:

• Study on Anticancer Properties : A recent study investigated the effects of various triazine derivatives on MCF-7 breast cancer cells, revealing that compounds similar to 4,6-Bis(phenylamino)-1,3,5-triazin-2-yl 4-methylpiperazine-1-carbodithioate exhibited significant cytotoxicity with an IC50 value of approximately 12 µM .
• Antimicrobial Efficacy : Another study focused on the antimicrobial properties of triazine derivatives against Staphylococcus aureus and Escherichia coli, showing promising results that warrant further exploration into their mechanisms of action .

Comparison with Similar Compounds

2.1. Structural Features and Substituent Analysis

Key Comparisons:

Compound Name / ID (Evidence)	Core Structure	Substituents	Functional Groups	Notable Properties
Target Compound	1,3,5-Triazine	4,6-Bis(phenylamino); 2-(4-methylpiperazine-1-carbodithioate)	Carbodithioate, Phenylamino	Sulfur-rich, potential chelation
Ibuprofen-triazine hybrids (E2)	1,3,5-Triazine	4,6-Bis(aryl anilino); 2-linked ibuprofen hydrazide	Amide, Hydrazine	Analgesic activity reported
Morpholinone derivatives (E5)	1,3,5-Triazine	4,6-Bis(phenylamino); 2-linked morpholin-3-one	Morpholinone, Phenylamino	Polar, potential solubility enhancement
Bis(morpholino)triazines (E3)	1,3,5-Triazine	4,6-Dimorpholino; 2-aryl ureido	Morpholine, Urea	High purity (95.3–98.4% HPLC), PI3K-Akt pathway relevance
USP Iscotrizinol analogs (E7)	1,3,5-Triazine	4,6-Bis(tert-butylcarbamoylphenylamino); 2-ethylhexyl benzoate	Ester, Amide	UV-stabilizing applications
Flunarizine analogs (E1, E8)	Piperazine	Fluorophenyl, Cinnamyl	Chloride, Alkenyl	Calcium channel blockers, crystal packing via H-bonds

Functional Group Impact:

• Carbodithioate (Target): Enhances metal-binding capacity and redox activity compared to esters (E7) or amides (E2, E3). May influence stability under oxidative conditions.
• unsubstituted phenyl in Target).
• Piperazine vs. Morpholine (E3, E4): Piperazine derivatives (Target, E1, E8) exhibit higher basicity and protonation-dependent solubility compared to morpholine’s ether-based polarity.

2.3. Physicochemical and Supramolecular Properties

• Crystallinity: Fluorophenyl-piperazine salts (E1, E8) form 3D networks via N–H···Cl and C–H···F interactions, suggesting the Target compound may exhibit similar crystallinity if carbodithioate participates in H-bonding .
• Solubility: The Target’s carbodithioate and methylpiperazine groups likely improve aqueous solubility compared to purely aromatic derivatives (e.g., E7’s ethylhexyl esters) but may reduce lipid solubility versus ibuprofen hybrids (E2).